Cas no 1822588-60-2 (Methyl 2-amino-5,5-difluorohexanoate)

• Product Name: Methyl 2-amino-5,5-difluorohexanoate
• CAS No: 1822588-60-2
• MF: C₇H₁₃F₂NO₂
• MW: 181.1804292202
• CID: 5916019
• PubChem ID: 122585117
• Update Time: 2025-05-25

Methyl 2-amino-5,5-difluorohexanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18109444
• methyl 2-amino-5,5-difluorohexanoate
• 1822588-60-2
• EN300-6225845
• Methyl 2-amino-5,5-difluorohexanoate

• Inchi： 1S/C7H13F2NO2/c1-7(8,9)4-3-5(10)6(11)12-2/h5H,3-4,10H2,1-2H3
• InChI Key： MIKDVHPLTQDKAM-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(C(=O)OC)N)F

Computed Properties

• Exact Mass: 181.09143498g/mol
• Monoisotopic Mass: 181.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-5,5-difluorohexanoate

Methyl 2-amino-5,5-difluorohexanoate: A Comprehensive Overview

The compound Methyl 2-amino-5,5-difluorohexanoate (CAS No. 1822588-60-2) is a fluorinated amino acid derivative with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, characterized by the presence of a methyl ester group, an amino group at the second carbon, and two fluorine atoms at the fifth carbon, makes it a versatile building block for chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The presence of fluorine atoms in Methyl 2-amino-5,5-difluorohexanoate confers enhanced stability and bioavailability to the molecule. These properties are particularly valuable in the development of new pharmaceutical agents. For instance, researchers have explored its use as a precursor for peptide synthesis, where its amino group can serve as a reactive site for forming peptide bonds. The methyl ester group further enhances its solubility and ease of handling during synthetic procedures.

In addition to its role in drug discovery, Methyl 2-amino-5,5-difluorohexanoate has shown promise in agrochemical applications. Its ability to act as a chiral auxiliary in asymmetric synthesis has been exploited to produce enantiomerically pure compounds. This is particularly important in the development of pesticides and herbicides, where stereochemistry plays a critical role in determining efficacy and selectivity. Recent advancements in catalytic asymmetric synthesis have further underscored the utility of this compound in creating complex molecular architectures.

The synthesis of Methyl 2-amino-5,5-difluorohexanoate involves a multi-step process that typically begins with the fluorination of an appropriate substrate. Recent research has focused on optimizing these synthetic routes to improve yield and reduce costs. For example, the use of palladium-catalyzed coupling reactions has enabled more efficient formation of the fluoroalkyl chain. Furthermore, advancements in enzymatic catalysis have opened new avenues for producing this compound through biotechnological methods.

From a materials science perspective, Methyl 2-amino-5,5-difluorohexanoate exhibits interesting properties that make it suitable for use in polymer chemistry. Its amino group can participate in polycondensation reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. Recent studies have demonstrated its potential as a monomer for producing biodegradable plastics, addressing the growing need for sustainable materials.

In conclusion, Methyl 2-amino-5,5-difluorohexanoate (CAS No. 1822588-60-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical synthesis. As research continues to uncover new methods for its production and application, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.